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Compound of Interest

Compound Name: 9-Thiomethyl Thiocolchicine

Cat. No.: B1159800

Get Quote

Topic: Optimization of C-10 Nucleophilic Substitution
(Thiomethylation) on the Colchicine Scaffold
Executive Summary & Nomenclature Correction
User Alert: You inquired about "9-Thiomethyl Thiocolchicine." Clarification: In standard

IUPAC numbering for the colchicine tropolone ring (Ring C), the carbonyl is at position C-9 and

the labile methoxy group is at C-10. The synthesis of the bioactive tubulin inhibitor

Thiocolchicine involves replacing the C-10 methoxy group with a thiomethyl (-SMe) group.

Target Molecule: 10-Thiocolchicine (Bioactive).[1][2]

Common Byproduct: Isothiocolchicine (Substitution at C-9, often inactive/less active).[1]

This guide focuses on maximizing the yield of the 10-thiomethyl product while suppressing the

thermodynamic rearrangement to the C-9 isomer (Isothiocolchicine) and preventing hydrolysis

to Colchiceine.

Core Reaction Logic (The "Why" Behind the Yield)
The conversion of Colchicine to Thiocolchicine is a Nucleophilic Aromatic Substitution (
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). The tropolone ring acts as a vinylogous ester.

The Yield Equation:

[1]

Critical Control Points:
Nucleophile Source: Sodium Thiomethoxide (NaSMe) is superior to Methanethiol gas

(MeSH) due to precise stoichiometric control.

Solvent System: A biphasic or protic mixture (MeOH/H2O) is often used, but anhydrous

conditions favor kinetic control, reducing hydrolysis.[1]

Temperature: High temperatures favor the thermodynamic product (Isothiocolchicine). Lower

temperatures (RT to 40°C) favor the kinetic product (Thiocolchicine).

Visualizing the Pathway
The following diagram illustrates the reaction flow and the critical decision points where yield is

lost.
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Caption: Reaction pathway showing the divergence between the target kinetic product

(Thiocolchicine) and thermodynamic/hydrolytic byproducts.
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Optimized Protocol for Maximum Yield
Objective: Synthesis of 10-Thiocolchicine >90% Yield.

Parameter Standard Protocol
High-Yield

Optimized Protocol
Reasoning

Solvent MeOH / H2O
Anhydrous MeOH or

DMF

Water promotes

hydrolysis to

Colchiceine (10-OH),

a "dead-end"

byproduct.[1]

Reagent NaSMe (20% aq.) NaSMe (Solid, 95%)

Avoiding water

introduction is critical.

[1] Solid NaSMe

allows precise

equivalency (1.1 - 1.2

eq).[1]

Temp Reflux (65°C) RT to 35°C

Reflux promotes the

C-10

C-9 shift

(Isothiocolchicine

formation).[1]

Quench Acidify to pH 2 Neutralize to pH 6-7

Strong acid can

demethylate the A-ring

or degrade the

acetamide group.

Step-by-Step Workflow:
Dissolution: Dissolve Colchicine (1.0 eq) in anhydrous Methanol (10 volumes). Ensure the

vessel is purged with Nitrogen (

).

Why: Oxygen can cause oxidative degradation; water causes hydrolysis.
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Reagent Addition: Add Sodium Thiomethoxide (NaSMe) (1.2 eq) slowly at room temperature.

Observation: The solution will turn a deep yellow/orange color. This is the formation of the

thiolate anion species.

Reaction Monitoring (Crucial): Stir at 25°C for 2–4 hours. Monitor by TLC (Mobile Phase:

DCM:MeOH 95:5).

Target: Disappearance of Colchicine (

).

Stop Point: Do not let the reaction run overnight "just to be safe." Prolonged exposure to

basic thiolate causes isomerization.

Workup:

Pour reaction mixture into ice-water.

Adjust pH to 6–7 using dilute acetic acid. Do not use strong mineral acids (HCl).[1]

Extract with Dichloromethane (DCM) (

).[1]

Wash organic layer with Brine, dry over

.[1]

Purification:

Evaporate solvent.

Crystallization: Recrystallize from Acetone/Ethyl Acetate.

Note: Chromatography is often unnecessary if conversion is >95%, and it leads to silica-

bound yield loss.[1]
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Q1: I see two spots very close together on my TLC. What are they?
Diagnosis: This is likely Thiocolchicine and Isothiocolchicine.

Cause: Reaction temperature was too high or reaction time was too long.

Solution: Lower reaction temperature to 25°C. The C-10 substitution (Thiocolchicine) is

kinetically favored. The C-9 substitution (Isothiocolchicine) is thermodynamically favored.

Once "Iso" is formed, it is difficult to separate.[1]

Q2: My yield is low, and I isolated a significant amount of a yellow
solid that is insoluble in DCM.
Diagnosis: You formed Colchiceine (10-OH Colchicine).

Cause: Water was present in the reaction (wet solvent or aqueous NaSMe) or the pH was

too high/low during workup.

Mechanism: Methoxide/Hydroxide competes with Thiolate. In water, the methoxy group

hydrolyzes to the enol (tropolone).

Fix: Switch to solid NaSMe and anhydrous Methanol.

Q3: The product is oiling out during crystallization.
Diagnosis: Trapped solvent or impurities.

Fix: Dissolve the crude oil in a minimum amount of hot Acetone. Add Ethyl Acetate dropwise

until cloudiness persists. Let it stand at 4°C. Thiocolchicine crystallizes as yellow needles.

Q4: Can I use Methanethiol gas (MeSH) instead of NaSMe?
Answer: Yes, but it is not recommended for high yield.[1]

Reason: Bubbling gas makes stoichiometry difficult to control. Excess MeSH requires

trapping (stench) and can lead to over-reaction or polymerization side-products.[1] Solid

NaSMe is weighable and precise.

Advanced Mechanism: The Regioselectivity Problem
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Understanding the resonance of the tropolone ring is key to yield improvement.
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Caption: Kinetic vs. Thermodynamic pathways in tropolone substitution.

Kinetic Product (Thiocolchicine): Attack at C-10 is faster due to the specific electronic

environment of the acetamido group at C-7 influencing the ring puckering.

Thermodynamic Product (Isothiocolchicine): More stable at high energy, but biologically less

potent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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